Cas no 173352-50-6 (1-(2-phenylethyl)-1H-benzimidazole-2-thiol)

1-(2-Phenylethyl)-1H-benzimidazole-2-thiol is a benzimidazole derivative characterized by the presence of a thiol group at the 2-position and a phenylethyl substituent on the nitrogen atom. This compound exhibits potential as a versatile intermediate in organic synthesis, particularly in the development of heterocyclic compounds with applications in pharmaceuticals and materials science. The thiol functionality allows for further derivatization, enabling the formation of disulfide bonds or metal complexes, which may be useful in catalytic or coordination chemistry. Its structural features suggest possible biological activity, making it a candidate for research in medicinal chemistry. The compound's stability and reactivity profile make it suitable for controlled synthetic transformations under standard laboratory conditions.
1-(2-phenylethyl)-1H-benzimidazole-2-thiol structure
173352-50-6 structure
Product Name:1-(2-phenylethyl)-1H-benzimidazole-2-thiol
CAS No:173352-50-6
MF:C15H14N2S
MW:254.350061893463
MDL:MFCD01926164
CID:3083357
PubChem ID:701529
Update Time:2025-06-11

1-(2-phenylethyl)-1H-benzimidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

    • TIMTEC-BB SBB010033
    • 1-PHENETHYL-1H-BENZOIMIDAZOLE-2-THIOL
    • 1-Phenethyl-1H-benzo[d]imidazole-2-thiol
    • 1-(2-PHENYLETHYL)-1H-BENZIMIDAZOLE-2-THIOL
    • 3-(2-phenylethyl)-1H-benzimidazole-2-thione
    • 0090315
    • A2150
    • 173352-50-6
    • H35360
    • ALBB-026019
    • CS-0307605
    • 2H-Benzimidazole-2-thione, 1,3-dihydro-1-(2-phenylethyl)
    • HMS1784P18
    • SCHEMBL7681201
    • NCGC00188361-01
    • SR-01000527230
    • STK663579
    • MFCD01926164
    • SR-01000527230-1
    • EN300-03359
    • AKOS000116277
    • AG-205/13459282
    • Z56820617
    • 1-(2-phenylethyl)-1H-1,3-benzodiazole-2-thiol
    • LS-08785
    • 1H-benzimidazole-2-thiol, 1-(2-phenylethyl)-
    • ZINC00082583
    • A2150/0090315
    • AKOS BBS-00006559
    • OTAVA-BB BB7119620362
    • 1-(2-phenylethyl)-1H-benzimidazole-2-thiol
    • MDL: MFCD01926164
    • Inchi: 1S/C15H14N2S/c18-15-16-13-8-4-5-9-14(13)17(15)11-10-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,16,18)
    • InChI Key: UDCRTYXGUIEZPV-UHFFFAOYSA-N
    • SMILES: S=C1NC2C=CC=CC=2N1CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 254.08776963Da
  • Monoisotopic Mass: 254.08776963Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 47.4Ų

1-(2-phenylethyl)-1H-benzimidazole-2-thiol Security Information

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Additional information on 1-(2-phenylethyl)-1H-benzimidazole-2-thiol

Comprehensive Overview of 1-(2-phenylethyl)-1H-benzimidazole-2-thiol (CAS No. 173352-50-6)

1-(2-phenylethyl)-1H-benzimidazole-2-thiol (CAS No. 173352-50-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the benzimidazole family, a class of heterocyclic aromatic organic compounds known for their diverse biological activities. The presence of the thiol (-SH) group and the phenylethyl side chain enhances its reactivity and potential applications in medicinal chemistry.

In recent years, the demand for benzimidazole derivatives has surged due to their role in drug discovery and development. Researchers are particularly interested in 1-(2-phenylethyl)-1H-benzimidazole-2-thiol for its potential as a building block in synthesizing novel therapeutic agents. Its unique structure allows for modifications that can target specific biological pathways, making it a valuable candidate for treating various conditions.

The compound's CAS No. 173352-50-6 is frequently searched in academic and industrial databases, reflecting its relevance in current scientific studies. Users often inquire about its synthesis methods, physical and chemical properties, and applications in drug formulation. These queries highlight the growing interest in leveraging benzimidazole-based compounds for innovative healthcare solutions.

One of the trending topics in the field is the exploration of sulfur-containing heterocycles, where 1-(2-phenylethyl)-1H-benzimidazole-2-thiol plays a pivotal role. Sulfur's electronegativity and ability to form stable bonds contribute to the compound's stability and reactivity, making it a subject of extensive research. Additionally, the phenylethyl moiety introduces lipophilicity, which can influence the compound's pharmacokinetic properties.

From an industrial perspective, 173352-50-6 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly methods to produce this compound, minimizing waste and energy consumption. This aligns with the global push toward environmentally responsible practices in chemical manufacturing.

Another area of interest is the compound's potential in catalysis and material science. Its ability to act as a ligand or intermediate in catalytic processes opens doors for applications beyond pharmaceuticals. For instance, it could be used in designing advanced materials with tailored electronic or optical properties.

In summary, 1-(2-phenylethyl)-1H-benzimidazole-2-thiol (CAS No. 173352-50-6) is a versatile compound with broad applications in pharmaceuticals, catalysis, and material science. Its unique structural features and reactivity make it a valuable asset in modern research and development. As scientific advancements continue, this compound is likely to play an even more significant role in addressing contemporary challenges in chemistry and medicine.

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